Cas no 1637-45-2 (Isoquinolinium,1,2,3,4-tetrahydro-2,2-dimethyl-, iodide (1:1))

1637-45-2 structure
Product name:Isoquinolinium,1,2,3,4-tetrahydro-2,2-dimethyl-, iodide (1:1)
Isoquinolinium,1,2,3,4-tetrahydro-2,2-dimethyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Isoquinolinium,1,2,3,4-tetrahydro-2,2-dimethyl-, iodide (1:1)
- 2,2-dimethyl-3,4-dihydro-1H-isoquinolin-2-ium,iodide
- DTXSID30516326
- NSC79788
- 2,2-Dimethyl-1,2,3,4-tetrahydroisoquinolin-2-ium iodide
- AKOS024339898
- 1637-45-2
- NSC-79788
-
- Inchi: InChI=1S/C11H16N.HI/c1-12(2)8-7-10-5-3-4-6-11(10)9-12;/h3-6H,7-9H2,1-2H3;1H/q+1;/p-1
- InChI Key: JEXHVRQCLSJLRD-UHFFFAOYSA-M
- SMILES: [I-].C1=CC=C2CC[N+](CC2=C1)(C)C
Computed Properties
- Exact Mass: 272.9071
- Monoisotopic Mass: 289.03275g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Isoquinolinium,1,2,3,4-tetrahydro-2,2-dimethyl-, iodide (1:1) Related Literature
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
1637-45-2 (Isoquinolinium,1,2,3,4-tetrahydro-2,2-dimethyl-, iodide (1:1)) Related Products
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